Cas no 25044-10-4 (4-methyl-2-methylidenepentanoic acid)

4-methyl-2-methylidenepentanoic acid structure
25044-10-4 structure
Product Name:4-methyl-2-methylidenepentanoic acid
CAS No:25044-10-4
MF:C7H12O2
MW:128.168982505798
MDL:MFCD00797959
CID:256500
PubChem ID:168659
Update Time:2025-04-19

4-methyl-2-methylidenepentanoic acid Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,4-methyl-2-methylene-
    • 4-methyl-2-methylidenepentanoic acid
    • 2-isobutylacrylic acid
    • 2-Isobutyl-acrylsaeure
    • 2-methylene-4-methyl-pentanoic acid
    • 4-Methyl-2-methylene valeric acid
    • 4-Methyl-2-methylenepentanoic acid
    • 4-Methyl-2-methylenevalerate
    • isobutylacrylic acid
    • Pentanoic acid,4-methyl-2-methylene
    • CS-0146225
    • 4-methyl-2-methylidenepentanoicacid
    • SCHEMBL21715
    • EN300-216774
    • XQIHFGYUMFFCFG-UHFFFAOYSA-N
    • Pentanoic acid, 4-methyl-2-methylene-
    • AM806663
    • AS-63261
    • W18790
    • AKOS006272259
    • 25044-10-4
    • isobutyl acrylic acid
    • DTXSID20179747
    • MFCD00797959
    • DB-123518
    • DTXCID80102238
    • MDL： MFCD00797959
    • Inchi： 1S/C7H12O2/c1-5(2)4-6(3)7(8)9/h5H,3-4H2,1-2H3,(H,8,9)
    • InChI Key： XQIHFGYUMFFCFG-UHFFFAOYSA-N
    • SMILES： OC(C(=C)CC(C)C)=O

Computed Properties

  • Exact Mass: 128.08400
  • Monoisotopic Mass: 128.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2

Experimental Properties

  • Density: 0.956±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 118-120 ºC
  • Flash Point: 120.4±9.6 ºC,
  • Refractive Index: 1.443
  • Solubility: Slightly soluble (2.8 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 1.67330

4-methyl-2-methylidenepentanoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

4-methyl-2-methylidenepentanoic acid Pricemore >>

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4-methyl-2-methylidenepentanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:25044-10-4)4-methyl-2-methylidenepentanoic acid
Order Number:A1222304
Stock Status:in Stock
Quantity:10000mg/5000mg/2500mg/1000mg/10g/5g/2g/250mg/100mg/50mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:02
Price ($):15117/7746/3920/1867/10669/5466/2767/925/649/434
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:25044-10-4)4-methyl-2-methylidenepentanoic acid
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Purity:99%/99%/99%/99%/99%/99%/99%/99%/99%/99%
Quantity:10000mg/5000mg/2500mg/1000mg/10g/5g/2g/250mg/100mg/50mg
Price ($):15117/7746/3920/1867/10669/5466/2767/925/649/434
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